Cas no 61578-04-9 (2-{4-(1-Methyl-1-phenylethyl)phenoxymethyl}oxirane)

• Product Name: 2-{4-(1-Methyl-1-phenylethyl)phenoxymethyl}oxirane
• CAS No: 61578-04-9
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• MDL: MFCD06660497
• CID: 503982
• PubChem ID: 62186
• Update Time: 2025-07-29

2-{4-(1-Methyl-1-phenylethyl)phenoxymethyl}oxirane Chemical and Physical Properties

Names and Identifiers

• Oxirane,2-[[4-(1-methyl-1-phenylethyl)phenoxy]methyl]-
• 2-[[4-(2-phenylpropan-2-yl)phenoxy]methyl]oxirane
• 2-{[4-(1-METHYL-1-PHENYLETHYL)PHENOXY]METHYL}OXIRANE
• 2-{[4-(1-Methyl-1-phenylethyl)-phenoxy]methyl}oxirane
• 1,2-Epoxy-3-< 4-(1-methyl-1-phenyl-aethyl)-phenoxy> -propan
• 2-(4-(1-methyl-1-phenyl-ethyl)-phenoxymethyl)-oxirane
• 4-(1-Methyl-1-phenylethyl)-phenyl glycidyl ether
• AC1L1WN7
• AC1Q1NIS
• CTK5B3448
• Cumylphenyl glycidyl ether, p-
• glycidyl 4-cumylphenyl ether
• HMS2919D21
• p-Cumylphenyl glycidyl ether
• DTXSID90886451
• Oxirane, 2-[[4-(1-methyl-1-phenylethyl)phenoxy]methyl]-
• EINECS 262-857-9
• 2-{[4-(2-phenylpropan-2-yl)phenoxy]methyl}oxirane
• SMR000591238
• [[4-(1-methyl-1-phenylethyl)phenoxy]methyl]-oxiran
• LS-06934
• Oxirane, 2-((4-(1-methyl-1-phenylethyl)phenoxy)methyl)-
• AKOS017258596
• ALBB-022310
• 2-([4-(1-Methyl-1-phenylethyl)phenoxy]methyl)oxirane
• NS00053717
• EN300-09945
• SCHEMBL261607
• A913934
• MFCD06660497
• AKOS000117506
• DB-103349
• MLS001193293
• SR-01000806836-2
• 61578-04-9
• SR-01000806836
• 2-((4-(2-Phenylpropan-2-yl)phenoxy)methyl)oxirane
• CHEMBL1576785
• Oxirane, ((4-(1-methyl-1-phenylethyl)phenoxy)methyl)-
• NCGC00245968-01
• [[4-(alpha,alpha-dimethylbenzyl)phenoxy]methyl]oxirane
• Z285139228
• ((4-(alpha,alpha-Dimethylbenzyl)phenoxy)methyl)oxirane
• 2-{4-(1-Methyl-1-phenylethyl)phenoxymethyl}oxirane

• MDL： MFCD06660497
• Inchi： 1S/C18H20O2/c1-18(2,14-6-4-3-5-7-14)15-8-10-16(11-9-15)19-12-17-13-20-17/h3-11,17H,12-13H2,1-2H3
• InChI Key： MHTUIBIYJWEQKA-UHFFFAOYSA-N
• SMILES： O1CC1COC1C=CC(=CC=1)C(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 268.14633
• Monoisotopic Mass: 268.14633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.8
• XLogP3: 4.4

Experimental Properties

• Density: 1.086
• Boiling Point: 389.3°C at 760 mmHg
• Flash Point: 149.5°C
• Refractive Index: 1.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes